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Compound of Interest

tert-Butyl (5-
Compound Name:
bromopentyl)carbamate

Cat. No.: B015064

Before delving into disposal procedures, it is crucial to understand the inherent hazards of tert-
Butyl (5-bromopentyl)carbamate. This compound is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][2]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][3]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][3]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory
irritation.[1][3]

Given these hazards, all handling and disposal operations must be conducted with appropriate
personal protective equipment (PPE) and in a controlled environment.

Essential Personal Protective Equipment (PPE)

To mitigate exposure risks, the following PPE is mandatory when handling tert-Butyl (5-
bromopentyl)carbamate:

o Eye Protection: Chemical splash goggles or a face shield are essential to prevent eye
contact.[1]

» Hand Protection: Wear chemical-resistant gloves, such as nitrile rubber.[4]
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o Body Protection: A laboratory coat is required to protect against skin contact.[4]

o Respiratory Protection: All handling of this compound should be done in a certified chemical
fume hood to avoid inhalation of dust or vapors.[1][4]

Waste Characterization and Regulatory
Considerations

Proper disposal begins with accurate waste characterization. Tert-Butyl (5-
bromopentyl)carbamate is both a carbamate derivative and a halogenated organic
compound. This dual classification places it under stringent environmental regulations.

o Carbamate Wastes: The U.S. Environmental Protection Agency (EPA) has specific Land
Disposal Restrictions (LDR) for hazardous wastes generated from the production of
carbamates.[5]

¢ Halogenated Organic Compounds (HOCSs): As a brominated organic compound, this
chemical falls under the category of HOCs.[6] Many jurisdictions, like the state of
Washington, have specific persistence criteria for HOCs that classify them as state-only
hazardous waste.[7]

Therefore, waste containing tert-Butyl (5-bromopentyl)carbamate must be treated as
hazardous waste. It is imperative to consult your institution's Environmental Health and Safety
(EHS) department for specific state and local regulations.

Step-by-Step Disposal Protocol

The guiding principle for the disposal of tert-Butyl (5-bromopentyl)carbamate is to avoid on-
site treatment and to prepare the waste for collection by a licensed professional waste disposal
service.

Immediate Spill Response

In the event of a spill, follow these steps:

o Evacuate: Immediately evacuate non-essential personnel from the spill area.[8]
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e Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[8]

o Contain: For liquid spills, absorb with an inert material such as diatomite or universal binders.
[1] For solid spills, carefully sweep up the material to avoid dust generation.

o Collect: Place the absorbed material or swept solids into a clearly labeled, sealable
hazardous waste container.

o Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with
alcohol, followed by soap and water.[1]

o Dispose of Contaminated Materials: All materials used for cleanup (e.g., absorbent pads,
gloves, wipes) must be disposed of as hazardous waste.

Segregation and Collection of Waste

Proper segregation is critical to prevent unintended chemical reactions and to ensure compliant
disposal.
o Waste Streams: Maintain separate, clearly labeled hazardous waste containers for:

o Solid Waste: Unused or expired tert-Butyl (5-bromopentyl)carbamate.

o Liquid Waste: Solutions containing tert-Butyl (5-bromopentyl)carbamate. Note that non-
halogenated solvents mixed with any amount of a halogenated compound must be treated
as halogenated waste.[9]

o Contaminated Labware: Disposable items such as pipette tips, gloves, and wipes that
have come into contact with the chemical.

o Container Labeling: All waste containers must be labeled with the words "Hazardous Waste"
and the full chemical name: "tert-Butyl (5-bromopentyl)carbamate".[9] Do not use
abbreviations or chemical formulas.

Preparing for Professional Disposal

e Secure Storage: Store sealed hazardous waste containers in a designated, well-ventilated,
and secure area, away from incompatible materials.
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» Documentation: Maintain a log of the waste generated, including the chemical name,

guantity, and date of accumulation.

o Contact EHS: Coordinate with your institution's EHS department to schedule a pickup by a
licensed hazardous waste disposal contractor. They will provide the necessary manifests and

ensure compliance with all transportation and disposal regulations.

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the disposal decision-making process, the
following flowchart has been developed.
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Caption: Disposal workflow for tert-Butyl (5-bromopentyl)carbamate.
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Summary of Key Information

For quick reference, the following table summarizes the critical information for handling and

disposing of tert-Butyl (5-bromopentyl)carbamate.

Property/Aspect Information Reference
CAS Number 83948-54-3 [11[2]
Molecular Formula C10H20BrNO2 [2]

GHS Hazard Statements

H302, H315, H319, H335

[1]

Primary Hazards

Harmful if swallowed,

skin/eye/respiratory irritant

[1]3]

Required PPE

Chemical splash goggles,

nitrile gloves, lab coat

[1]14]

Engineering Control

Chemical fume hood

[4]

Waste Classification

Hazardous Waste (Carbamate,
Halogenated Organic

Compound)

[5](6]

Disposal Method

Collection by a licensed
professional waste disposal

service

[2]

Conclusion: A Commitment to Safety and

Compliance

The proper disposal of tert-Butyl (5-bromopentyl)carbamate is not merely a procedural task

but a reflection of our commitment to laboratory safety and environmental stewardship. By

adhering to these guidelines, you ensure the protection of yourself, your colleagues, and the

broader community. Always prioritize consultation with your institution's EHS department to

remain compliant with all relevant regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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